molecular formula C15H12N2O3 B8418524 (4-Benzyloxy-3-nitrophenyl)acetonitrile

(4-Benzyloxy-3-nitrophenyl)acetonitrile

Cat. No.: B8418524
M. Wt: 268.27 g/mol
InChI Key: NZYBPPHFWOWHIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Benzyloxy-3-nitrophenyl)acetonitrile is a useful research compound. Its molecular formula is C15H12N2O3 and its molecular weight is 268.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H12N2O3

Molecular Weight

268.27 g/mol

IUPAC Name

2-(3-nitro-4-phenylmethoxyphenyl)acetonitrile

InChI

InChI=1S/C15H12N2O3/c16-9-8-12-6-7-15(14(10-12)17(18)19)20-11-13-4-2-1-3-5-13/h1-7,10H,8,11H2

InChI Key

NZYBPPHFWOWHIX-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=C(C=C(C=C2)CC#N)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

111.0 g of 4-benzyloxy-3-nitrobenzyl chloride and 21.6 g of sodium cyanide in 800 ml of dimethyl sulfoxide are stirred for 2.5 hours at 40° C., then poured into 1.6 1 of ice water. The solid product is recrystallized from ethanol, yielding 95.0 g of (4-benzyloxy-3-nitrophenyl)acetonitrile, mp 91°-97° C.
Name
4-benzyloxy-3-nitrobenzyl chloride
Quantity
111 g
Type
reactant
Reaction Step One
Quantity
21.6 g
Type
reactant
Reaction Step One
Quantity
800 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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